Cas no 2248304-12-1 (5-chloro-2-iodo-4-methoxy-1H-pyrrolo2,3-bpyridine)

• Product Name: 5-chloro-2-iodo-4-methoxy-1H-pyrrolo2,3-bpyridine
• CAS No: 2248304-12-1
• MF: C₈H₆ClIN₂O
• MW: 308.503512859344
• CID: 6236714
• PubChem ID: 165978388
• Update Time: 2025-08-02

5-chloro-2-iodo-4-methoxy-1H-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-iodo-4-methoxy-1H-pyrrolo2,3-bpyridine
• 2248304-12-1
• 5-chloro-2-iodo-4-methoxy-1H-pyrrolo[2,3-b]pyridine
• EN300-1726270

• Inchi： 1S/C8H6ClIN2O/c1-13-7-4-2-6(10)12-8(4)11-3-5(7)9/h2-3H,1H3,(H,11,12)
• InChI Key： JBTIKRXQQMFUGW-UHFFFAOYSA-N
• SMILES： IC1=CC2=C(C(=CN=C2N1)Cl)OC

Computed Properties

• Exact Mass: 307.92134g/mol
• Monoisotopic Mass: 307.92134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.9Ų

Additional information on 5-chloro-2-iodo-4-methoxy-1H-pyrrolo2,3-bpyridine

Introduction to 5-chloro-2-iodo-4-methoxy-1H-pyrrolo[2,3-bpyridine (CAS No. 2248304-12-1)

5-chloro-2-iodo-4-methoxy-1H-pyrrolo[2,3-bpyridine, identified by its CAS number 2248304-12-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolo[2,3-bpyridine scaffold, a structural motif known for its versatile biological activities and potential therapeutic applications. The presence of multiple functional groups, including chloro, iodo, and methoxy substituents, makes this molecule a promising candidate for further chemical manipulation and biological evaluation.

The pyrrolo[2,3-bpyridine core is a fused bicyclic system consisting of a pyrrole ring and a pyridine ring. This structural arrangement imparts unique electronic and steric properties to the molecule, which can be exploited in the design of novel bioactive compounds. The chloro and iodo substituents at the 5- and 2-position, respectively, provide reactive sites for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are widely used in the synthesis of complex organic molecules and have been instrumental in the development of various pharmaceutical agents.

The methoxy group at the 4-position introduces a polar moiety that can enhance solubility and binding affinity towards biological targets. Additionally, the electron-withdrawing nature of the chloro and iodo groups can influence the electronic distribution within the molecule, potentially modulating its interactions with biological receptors. These features make 5-chloro-2-iodo-4-methoxy-1H-pyrrolo[2,3-bpyridine a valuable building block for drug discovery efforts.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrrolo[2,3-bpyridine derivatives. Several studies have demonstrated their efficacy in various disease models, including cancer, inflammation, and neurodegenerative disorders. The unique structural features of this scaffold allow for the development of molecules with high selectivity and potency. For instance, research has shown that certain pyrrolo[2,3-bpyridine compounds can inhibit specific kinases or interact with other cellular targets involved in disease pathogenesis.

One of the most compelling aspects of 5-chloro-2-iodo-4-methoxy-1H-pyrrolo[2,3-bpyridine is its potential as a precursor for generating novel analogs through structural diversification. By employing combinatorial chemistry or library synthesis strategies, researchers can explore a wide range of structural variations derived from this core scaffold. Such approaches have led to the identification of several lead compounds with promising pharmacological profiles.

The synthetic accessibility of 5-chloro-2-iodo-4-methoxy-1H-pyrrolo[2,3-bpyridine also contributes to its appeal in drug discovery programs. The availability of this compound allows researchers to rapidly screen libraries of derivatives without the need for extensive custom synthesis. This efficiency is particularly valuable in academic and industrial settings where time-to-market is a critical factor.

Recent advances in computational chemistry have further enhanced the utility of 5-chloro-2-iodo-4-methoxy-1H-pyrrolo[2,3-bpyridine as a scaffold for drug design. Molecular modeling techniques can predict how different substituents will affect the molecule's interactions with biological targets. By integrating experimental data with computational predictions, researchers can optimize lead compounds more effectively.

The chloro and iodo substituents in particular have been exploited in various medicinal chemistry campaigns. For example, iodinated pyrroles can undergo palladium-catalyzed cross-coupling reactions to introduce aryl or heteroaryl groups at different positions on the scaffold. This modular approach allows for rapid diversification of the chemical space while maintaining key pharmacophoric elements.

In conclusion,5-chloro-2-iodo-4-methoxy-1H-pyrrolo[2,3-bpyridine (CAS No. 2248304-12-1) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and synthetic accessibility makes it an attractive scaffold for developing novel bioactive molecules. As our understanding of disease mechanisms continues to evolve,this compound will likely play an important role in future drug discovery efforts.